Cas no 58402-40-7 (Benzene, 1-(bromomethyl)-3-methoxy-2-(phenylmethoxy)-)

• Product Name: Benzene, 1-(bromomethyl)-3-methoxy-2-(phenylmethoxy)-
• CAS No: 58402-40-7
• MF: C₁₅H₁₅BrO₂
• MW: 307.182403802872
• CID: 335480
• PubChem ID: 10852231
• Update Time: 2025-04-19

Benzene, 1-(bromomethyl)-3-methoxy-2-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(bromomethyl)-3-methoxy-2-(phenylmethoxy)-
• 1-(bromomethyl)-3-methoxy-2-phenylmethoxybenzene
• 58402-40-7
• DTXSID70445868
• AYNKAXMSZZZOKZ-UHFFFAOYSA-N
• 2-Benzyloxy-3-bromomethyl-1-methoxybenzene
• SCHEMBL9802381

• Inchi： 1S/C15H15BrO2/c1-17-14-9-5-8-13(10-16)15(14)18-11-12-6-3-2-4-7-12/h2-9H,10-11H2,1H3
• InChI Key： AYNKAXMSZZZOKZ-UHFFFAOYSA-N
• SMILES： BrCC1C=CC=C(C=1OCC1C=CC=CC=1)OC

Computed Properties

• Exact Mass: 306.02554g/mol
• Monoisotopic Mass: 306.02554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 18.5Ų